N-(5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methoxyphenyl)acetamide

• IUPAC Name: N-[5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C15H14ClFN2O4S/c1-9(20)18-14-8-11(4-6-15(14)23-2)24(21,22)19-10-3-5-13(17)12(16)7-10/h3-8,19H,1-2H3,(H,18,20)
• InChI Key: MXRDVSZEBZKNPH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)Cl)OC
• Molecular Formula: C15H14ClFN2O4S
• Molecular Weight: 372.8 g/mol

Description

N-(5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methoxyphenyl)acetamide, also known as CFTR modulator, is a chemical compound that has been extensively researched for its potential therapeutic applications in cystic fibrosis.

Mechanism of Action

Target of Action

The primary target of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide is Toll-like receptor 4 (TLR4) . TLR4 is a protein that plays a vital role in the immune system. It is part of the body’s first line of defense against pathogens, recognizing molecules derived from microbes and activating immune responses .

Mode of Action

N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide, also known as TAK-242, suppresses the production of inflammatory mediators such as cytokines by inhibiting the signal transduction through TLR4 . This means that the compound prevents TLR4 from sending signals that trigger inflammation, thereby reducing the body’s inflammatory response .

Biochemical Pathways

The compound affects the TLR4 signaling pathway . When TLR4 is activated, it triggers a cascade of biochemical reactions that lead to the production of inflammatory mediators. By inhibiting TLR4, N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide disrupts this pathway, preventing the production of these mediators and thereby reducing inflammation .

Result of Action

The inhibition of TLR4 by N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide results in a decrease in the production of inflammatory mediators . This can lead to a reduction in inflammation, which may be beneficial in the treatment of diseases characterized by excessive inflammation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.

Biochemical Analysis

Biochemical Properties

The compound N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may interact with various enzymes and proteins within the cell . The nature of these interactions could be influenced by the compound’s sulfamoyl and fluorophenyl groups, which may form bonds with specific amino acid residues in target proteins .

Cellular Effects

N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may influence various cellular processes. It could potentially impact cell signaling pathways, gene expression, and cellular metabolism . The exact effects would depend on the specific cells and the concentration of the compound .

Molecular Mechanism

It may bind to specific biomolecules, leading to enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Over time, the effects of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may change. This could be due to the compound’s stability, degradation, or long-term effects on cellular function .

Dosage Effects in Animal Models

In animal models, the effects of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may vary with different dosages . High doses could potentially lead to toxic or adverse effects .

Metabolic Pathways

N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may be involved in various metabolic pathways. It could interact with enzymes or cofactors, and influence metabolic flux or metabolite levels .

Transport and Distribution

The compound may be transported and distributed within cells and tissues in a manner that depends on specific transporters or binding proteins . Its localization or accumulation could be influenced by these factors .

Subcellular Localization

The subcellular localization of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide could be determined by targeting signals or post-translational modifications that direct it to specific compartments or organelles .